Cas no 56630-18-3 (2-Cyanopropane-2-sulfinic chloride)

• Product Name: 2-Cyanopropane-2-sulfinic chloride
• CAS No: 56630-18-3
• MF: C₄H₆ClNOS
• MW: 151.614538669586
• CID: 6588598
• PubChem ID: 20508454
• Update Time: 2025-07-02

2-Cyanopropane-2-sulfinic chloride Chemical and Physical Properties

Names and Identifiers

• EN300-732374
• 1-cyano-1-methylethane-1-sulfinyl chloride
• 56630-18-3
• SCHEMBL11137320
• 2-Cyanopropane-2-sulfinic chloride

• Inchi： 1S/C4H6ClNOS/c1-4(2,3-6)8(5)7/h1-2H3
• InChI Key： BLTUITFQZUQTAH-UHFFFAOYSA-N
• SMILES： ClS(C(C#N)(C)C)=O

Computed Properties

• Exact Mass: 150.9858627g/mol
• Monoisotopic Mass: 150.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 60.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives

Additional information on 2-Cyanopropane-2-sulfinic chloride

Comprehensive Overview of 2-Cyanopropane-2-sulfinic chloride (CAS No. 56630-18-3): Properties, Applications, and Innovations

2-Cyanopropane-2-sulfinic chloride (CAS No. 56630-18-3) is a specialized organic compound with significant relevance in modern chemical research and industrial applications. This sulfinyl derivative, characterized by its cyano and sulfinic chloride functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C4H6ClNO2S, enables unique reactivity patterns, making it valuable for constructing complex molecules in pharmaceuticals, agrochemicals, and advanced materials.

The growing interest in sulfinic acid derivatives and nitrile-containing compounds has positioned 2-Cyanopropane-2-sulfinic chloride as a subject of academic and industrial scrutiny. Researchers frequently explore its role in click chemistry and cascade reactions, aligning with trends toward sustainable and efficient synthetic methodologies. Recent studies highlight its potential in bioorthogonal chemistry, where its selective reactivity aids in labeling biomolecules without disrupting native biological processes.

From a technical perspective, 56630-18-3 exhibits notable stability under controlled conditions, though it requires handling in inert atmospheres due to its sensitivity to moisture. Analytical techniques such as NMR spectroscopy and HPLC-MS are commonly employed to verify its purity, a critical factor for applications in high-value chemical synthesis. The compound’s electrophilic sulfinyl center facilitates nucleophilic substitutions, enabling the construction of sulfur-heterocycles and chiral auxiliaries.

Innovations in green chemistry have spurred interest in optimizing the synthesis of 2-Cyanopropane-2-sulfinic chloride to minimize waste and energy consumption. Catalytic methods using transition-metal complexes or organocatalysts are under investigation, addressing the demand for environmentally benign processes. Such advancements resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the pharmaceutical sector, derivatives of 56630-18-3 are explored for their bioisosteric potential, where the sulfinic chloride moiety mimics other pharmacophores to enhance drug efficacy. Patent literature reveals its utility in designing kinase inhibitors and protease-targeting agents, reflecting broader trends in precision medicine. Concurrently, material scientists leverage its reactivity to develop self-assembling monolayers (SAMs) for sensors and electronic devices.

For researchers sourcing 2-Cyanopropane-2-sulfinic chloride, quality benchmarks include ≥98% purity (via GC analysis) and stringent residual solvent limits. Suppliers often provide technical data sheets detailing storage conditions (−20°C under argon) and compatibility with common reagents like Grignard compounds or boronic acids. These specifications cater to laboratories focusing on high-throughput screening or combinatorial chemistry.

The compound’s nomenclature often intersects with searches for sulfinylating agents or cyano-functionalized intermediates, underscoring its cross-disciplinary appeal. Online forums and scientific databases frequently address queries about its scalability, alternative synthetic routes, and safety protocols, reflecting user concerns about practical deployment. Semantic SEO strategies for this topic emphasize long-tail keywords like "2-Cyanopropane-2-sulfinic chloride synthetic applications" or "CAS 56630-18-3 stability studies".

Future directions for 56630-18-3 may involve flow chemistry adaptations or integration with AI-driven reaction prediction tools. As industries prioritize circular economy principles, recycling byproducts from its synthesis (e.g., sulfinate salts) could gain traction. Collaborative efforts between academia and manufacturers will likely expand its utility in catalysis and functional material design, ensuring its continued relevance in next-generation chemical innovation.